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Introduction
Tripropionin, a short-chain triglyceride, is gaining significant attention in the scientific

community for its potential applications in biochemical research and drug development.

Composed of a glycerol backbone esterified with three propionic acid molecules, tripropionin
serves as a readily metabolizable source of propionate, a short-chain fatty acid with diverse

physiological roles. This technical guide provides an in-depth overview of tripropionin, its

biochemical properties, its role as an anaplerotic substrate, and its influence on key signaling

pathways. Detailed experimental protocols and quantitative data are presented to facilitate its

use in a laboratory setting.

Biochemical and Physical Properties of Tripropionin
Tripropionin is a clear, colorless to pale yellow, oily liquid with a faint, fruity, or buttery odor.[1]

It is a triglyceride and a propanoate ester.[2] Its key physicochemical properties are

summarized in the table below.
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Property Value References

Molecular Formula C₁₂H₂₀O₆ [2]

Molecular Weight 260.28 g/mol [2]

CAS Number 139-45-7 [2]

Appearance
Clear colorless to pale yellow

liquid
[3]

Boiling Point 175-176 °C at 20 mmHg [4]

Density 1.082 g/mL at 25 °C [5]

Water Solubility 0.23 g/L at 25 °C [6]

logP 1.36 [6]

Metabolism and Anaplerotic Role of Tripropionin
Upon ingestion or administration, tripropionin is hydrolyzed by lipases into glycerol and three

molecules of propionic acid (propionate). Propionate is readily absorbed and transported to the

liver, where it serves as a key anaplerotic substrate for the Krebs cycle (also known as the citric

acid or TCA cycle).[7][8]

Anaplerosis is the process of replenishing Krebs cycle intermediates that have been extracted

for biosynthesis. Propionate enters the Krebs cycle after being converted to propionyl-CoA and

then to succinyl-CoA. This replenishment of Krebs cycle intermediates is crucial for maintaining

cellular energy homeostasis and supporting various biosynthetic pathways.[7]

The metabolic fate of tripropionin and the anaplerotic entry of propionate into the Krebs cycle

are depicted in the following diagram.
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Metabolism of Tripropionin and Anaplerotic Entry into the Krebs Cycle.

Impact on Cellular Metabolism: Quantitative Data
The administration of tripropionin or its metabolite, propionate, has been shown to

significantly alter cellular metabolism. The following tables summarize quantitative data from

various studies.

Table 1: Effects of Propionate on Hepatic Metabolism in Rats[9][10]
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Parameter Control
Propionate
Infusion (low dose)

Propionate
Infusion (high
dose)

Plasma Propionate

(µM)
~10 ~350 ~1000

Hepatic Propionyl-

CoA (nmol/g)
~5 ~40 ~90

Endogenous Glucose

Production

(mg/kg/min)

~8 ~9.6 ~16

Hepatic Malate

(nmol/g)
~200 ~400 ~600

Hepatic Succinate

(nmol/g)
~100 ~200 ~300

Pyruvate

Cycling/Mitochondrial

Flux (%)

6 120-180 >1800

Table 2: Effects of Propionate on Lipid Synthesis in Rat Hepatocytes[11][12]
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Parameter Control
Propionate (0.1
mM)

Propionate (1.0
mM)

Cholesterol Synthesis

from [¹⁴C]acetate (%

inhibition)

0 ~50 >80

Triacylglycerol

Synthesis from

[¹⁴C]acetate (%

inhibition)

0 ~50 >80

Fatty Acid Synthesis

from ³H₂O (%

inhibition)

0 Not Reported significant inhibition

Signaling Pathways Modulated by Tripropionin
Metabolites
Propionate, the primary metabolite of tripropionin, has been demonstrated to modulate

several key signaling pathways involved in cellular processes such as inflammation,

proliferation, and metabolism.

G-Protein Coupled Receptors (GPR41/43)
Propionate is an agonist for G-protein coupled receptors GPR41 (FFAR3) and GPR43

(FFAR2).[5] Activation of these receptors can influence hormone secretion and immune

responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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